Cas no 885522-92-9 (4-Amino-3-chloro-6-fluoroindazole)

• Product Name: 4-Amino-3-chloro-6-fluoroindazole
• CAS No: 885522-92-9
• MF: C₇H₅ClFN₃
• MW: 185.586103200912
• CID: 3152736
• PubChem ID: 24728385
• Update Time: 2025-07-02

4-Amino-3-chloro-6-fluoroindazole Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6-fluoro-1H-indazol-4-amine
• 3-chloro-6-fluoro-2H-indazol-4-amine
• 4-Amino-3-chloro-6-fluoroindazole
• 885522-92-9
• AKOS006287353
• DB-184699

• Inchi： 1S/C7H5ClFN3/c8-7-6-4(10)1-3(9)2-5(6)11-12-7/h1-2H,10H2,(H,11,12)
• InChI Key： TZFDIZCCRQYRHS-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=CC(=CC2=NN1)F)N

Computed Properties

• Exact Mass: 185.0156030Da
• Monoisotopic Mass: 185.0156030Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 4-Amino-3-chloro-6-fluoroindazole

Comprehensive Overview of 4-Amino-3-chloro-6-fluoroindazole (CAS No. 885522-92-9): Properties, Applications, and Research Insights

4-Amino-3-chloro-6-fluoroindazole (CAS No. 885522-92-9) is a fluorinated indazole derivative gaining significant attention in pharmaceutical and agrochemical research due to its unique structural features. This heterocyclic compound, characterized by its amino, chloro, and fluoro substituents, serves as a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly for kinase inhibitors and antimicrobial agents, aligning with the growing demand for targeted therapies and antibiotic alternatives.

The molecular structure of 4-Amino-3-chloro-6-fluoroindazole (CAS 885522-92-9) enables selective interactions with biological targets. Recent studies highlight its role in modulating enzyme activity, making it relevant to cancer research and neurodegenerative disease studies—two areas dominating scientific literature searches. Its fluorine atom enhances metabolic stability, a key consideration in medicinal chemistry optimization, while the chloro group facilitates further functionalization via cross-coupling reactions.

In material science, this compound contributes to developing organic electronic materials, addressing the surge in queries about flexible electronics and OLED technologies. The indazole core’s electron-deficient nature makes derivatives like 4-Amino-3-chloro-6-fluoroindazole valuable for designing charge-transport layers, a topic frequently searched alongside renewable energy materials.

Synthetic protocols for CAS 885522-92-9 often involve palladium-catalyzed amination or halogen exchange reactions, reflecting the pharmaceutical industry’s focus on atom-efficient synthesis. Analytical characterization typically combines HPLC purity analysis (a trending technique in quality control discussions) with NMR spectroscopy to verify the distinct 1H-NMR singlet from the amino proton at δ~5 ppm.

Environmental considerations surrounding halogenated compounds have spurred investigations into green chemistry approaches for producing 4-Amino-3-chloro-6-fluoroindazole. This aligns with search trends showing increased interest in biodegradable intermediates and catalytic waste reduction methods. Recent patents disclose solvent-free mechanochemical synthesis routes, addressing both process safety concerns and cost-effectiveness queries common in industrial research forums.

The compound’s stability under physiological pH conditions (a frequently searched parameter for API intermediates) makes it suitable for prodrug development applications. Its logP value (~1.8) and hydrogen bonding capacity (2 donors/3 acceptors) satisfy key Lipinski’s rule criteria, explaining its prominence in virtual screening libraries—a hot topic in AI-driven drug discovery discussions.

Regulatory aspects of 4-Amino-3-chloro-6-fluoroindazole production emphasize compliance with REACH guidelines and ICH stability protocols, addressing common queries about chemical registration processes. Storage recommendations typically suggest inert atmosphere protection due to the amino group’s sensitivity, a detail often sought in chemical handling forums.

Emerging applications include its use as a ligand in transition metal catalysis, particularly for C-N bond formation reactions central to heterocycle synthesis. This connects to trending searches about sustainable catalysis and flow chemistry systems. The fluoroindazole moiety’s ability to influence metabolic pathways also positions it as a candidate for PET tracer development in diagnostic imaging research.

Market analyses indicate rising demand for high-purity 4-Amino-3-chloro-6-fluoroindazole (CAS 885522-92-9), with suppliers increasingly offering custom synthesis and gram-to-kilogram scale-up services—keywords frequently appearing in procurement-related searches. Quality specifications typically require ≥98% HPLC purity with stringent control of genotoxic impurity levels, reflecting current pharmaceutical quality concerns.

Ongoing research explores the compound’s potential in crop protection formulations, leveraging its systemic activity against fungal pathogens. This application taps into the growing agrochemical innovation sector, where searches for low-residue pesticides have increased by 40% year-over-year according to industry analytics.